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Introduction:

Dimethylcarbamoyl chloride (DMCC), with the chemical formula C3H6ClNO, is a reactive

chemical intermediate widely utilized in the synthesis of pharmaceuticals, pesticides, and dyes.

[1][2] It serves as a reagent for transferring a dimethylcarbamoyl group to hydroxyl groups in

alcohols or phenols, forming dimethyl carbamates which often exhibit pharmacological or

pesticidal activities.[1][3] However, due to its high toxicity, and carcinogenic properties, handling

of this compound requires stringent safety precautions.[3][4] This guide provides a

comprehensive overview of the physical and chemical properties of dimethylcarbamoyl
chloride, including detailed experimental protocols and visual representations of its reactivity

and synthesis.

Physical Properties
Dimethylcarbamoyl chloride is a clear, colorless to light yellow, corrosive, and flammable

liquid with a pungent, irritating odor and a tear-penetrating effect.[1][3][5] It is heavier than air

and denser than water.[6]
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Property Value Source

Molecular Weight 107.54 g/mol [4][5]

Melting Point -33 °C (-27.4 °F) [5][7]

Boiling Point
167-168 °C (332.6-334.4 °F) at

760 mmHg
[5][7]

Density 1.168 g/mL at 25 °C [6][7]

Vapor Density 3.73 (relative to air) [6]

Vapor Pressure 1.95 mmHg at 25 °C [5][7]

Flash Point 155 °F (68.3 °C) [5][6]

Refractive Index 1.4529 at 20 °C/D [5]

Water Solubility Decomposes rapidly [3][5][6]

Solubility in Organic Solvents

Soluble in ether, chloroform,

methanol, ethanol, carbon

disulfide, and benzene.[1][8]

Appearance
Clear, colorless to light yellow

liquid
[5][8][9]

Odor Pungent [3][5]

Chemical Properties and Reactivity
Dimethylcarbamoyl chloride behaves as an acyl chloride, where the chlorine atom can be

substituted by various nucleophiles.[1][3] It is, however, less reactive and selective than

conventional acyl chlorides.[3]

Reactivity with Nucleophiles:

Hydrolysis: It reacts rapidly with water or moisture in the air to form dimethylamine, carbon

dioxide, and hydrochloric acid.[3][5][6] The half-life for hydrolysis is approximately 6 minutes

at 0 °C and 54 seconds at around 14 °C.[5]
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Alcohols and Phenols: Reacts to form the corresponding N,N-dimethylcarbamates.[1][3]

Amines and Hydroxylamines: Reacts to form substituted ureas.[1][3]

Thiols: Reacts to produce thiolourethanes.[1][3]

Imidazoles and Triazoles: Forms carbamoylazoles.[3]

Alkali Metal Carboxylates: Reacts to form the corresponding dimethylamides.[3]

Dimethylformamide (DMF): Reacts with DMF to produce tetramethylformamidinium chloride.

[3]

Thermal Decomposition:

When heated to decomposition, dimethylcarbamoyl chloride emits highly toxic fumes of

hydrogen chloride and nitrogen oxides.[5]

Incompatibilities:

Dimethylcarbamoyl chloride is incompatible with strong oxidizing agents, alcohols, and

bases (including amines).[1][5] It may react vigorously or explosively if mixed with diisopropyl

ether or other ethers in the presence of trace amounts of metal salts.[1][5]
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Caption: General reaction pathways of Dimethylcarbamoyl chloride with various

nucleophiles.

Experimental Protocols
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Synthesis of Dimethylcarbamoyl Chloride:

Several methods for the synthesis of dimethylcarbamoyl chloride have been reported.

Method 1: Reaction of Dimethylamine with Phosgene[3][8]

This method can achieve high yields but involves the use of highly toxic phosgene, requiring

strict safety measures.[8]

Safety Precautions: All operations must be conducted in a well-ventilated fume hood with

appropriate personal protective equipment.[8]

Environment: The reaction must be carried out in an anhydrous environment under an inert

atmosphere (e.g., nitrogen).[8] All glassware and reagents must be thoroughly dried.[8]

Reactant Preparation: Dimethylamine and phosgene are typically used in a 1:1 molar ratio.

[8] To suppress the formation of urea by-products, an excess of phosgene (e.g., 3:1 ratio)

can be used in a flow reactor at high temperatures (275 °C) to achieve yields up to 90%.[3]

Reaction: The mixture of dimethylamine and phosgene is slowly added to a cooled,

anhydrous solvent such as dichloromethane or benzene.[8] The reaction temperature is

controlled, usually below room temperature.[8] The evolution of hydrogen chloride gas is

observed, and the reaction mixture becomes cloudy.[8]

Reaction Completion: The reaction is typically stirred for several hours.[8] The reaction is

considered complete when the mixture becomes clear.[8]

Product Separation: The dimethylcarbamoyl chloride is isolated by distillation or filtration,

followed by purification.[8]
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Caption: Experimental workflow for the synthesis of Dimethylcarbamoyl chloride from

Dimethylamine and Phosgene.

Method 2: Reaction of Dimethylformamide with Thionyl Chloride[8]
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This is another common laboratory synthesis method.

Environment: An anhydrous environment under an inert atmosphere is required.[8]

Reactant Preparation: Dimethylformamide (DMF) and thionyl chloride (SOCl2) are mixed,

typically in a 1:2 molar ratio of DMF to SOCl2.[8]

Reaction: The mixture is stirred in a cooled, anhydrous solvent (e.g., methylene chloride or

benzene) below room temperature.[8] The evolution of sulfur dioxide gas is observed, and

the reaction solution becomes cloudy.[8]

Reaction Completion: After several hours of stirring, the reaction is considered complete

when the cloudy mixture becomes clear.[8]

Product Separation: The target product is separated by distillation or filtration.[8]

Analytical Methods:

Due to the formation of trace amounts of dimethylcarbamoyl chloride in reactions involving

DMF and chlorinating agents (like the Vilsmeier-Haack reaction), sensitive analytical methods

have been developed for its detection and quantification.[3][10]

Gas Chromatography-Mass Spectrometry (GC-MS) Method for Trace Analysis[10][11]

Derivatization: Dimethylcarbamoyl chloride in the sample is derivatized with ethanol to

form the more stable ethyl N,N-dimethylcarbamate.[10][11]

Analysis: The derivatized sample is analyzed by GC-MS, often in the selected ion monitoring

(SIM) mode to enhance sensitivity and minimize interference from the reaction matrix.[10]

[11]

Internal Standard: An internal standard, such as naphthalene, is used for accurate

quantification.[10]

Performance: This method is selective and shows good linearity, with a limit of detection

(LOD) of 0.2 ppm and a limit of quantification (LOQ) of 0.7 ppm in Vilsmeier reaction

matrices.[10][11]
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Caption: Logical diagram illustrating the chemical incompatibilities of Dimethylcarbamoyl
chloride.

Safety and Handling
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Dimethylcarbamoyl chloride is a hazardous substance and must be handled with extreme

caution.[3] It is classified as a potential occupational carcinogen.[6]

Exposure Routes: Inhalation, ingestion, skin, and eye contact.[4]

Health Hazards: It is harmful if swallowed, toxic if inhaled, causes skin and serious eye

irritation, and may cause respiratory irritation.[4][12] It is also suspected of causing cancer.[4]

Acute inhalation exposure in animal studies resulted in damage to the mucous membranes

of the nose, throat, and lungs.[2]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[4][12] All work should be conducted in a chemical fume

hood.[13]

Handling: Avoid breathing mist, gas, or vapors.[4][12] Avoid contact with skin and eyes.[12]

Keep away from heat, sparks, open flames, and hot surfaces.[13] All equipment used when

handling the product must be grounded.[14]

Storage: Store in a well-ventilated place and keep the container tightly closed.[13] Store

under an inert atmosphere as it is sensitive to moisture.[5][13]

Conclusion:

Dimethylcarbamoyl chloride is a valuable reagent in organic synthesis, particularly for the

preparation of carbamate-containing compounds with biological activity. Its utility is, however,

matched by its significant hazardous properties. A thorough understanding of its physical and

chemical characteristics, coupled with strict adherence to safety protocols, is imperative for its

safe handling and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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